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Introduction

Nortriptyline is a second-generation tricyclic antidepressant used in the treatment of major
depressive disorder. It is the primary active metabolite of amitriptyline. The therapeutic efficacy
and potential toxicity of nortriptyline are influenced by its plasma concentration and the levels of
its hydroxylated metabolites. Therefore, the accurate and reliable quantification of nortriptyline
and its key metabolites, primarily E-10-hydroxynortriptyline and Z-10-hydroxynortriptyline, is
crucial for therapeutic drug monitoring, pharmacokinetic studies, and drug development. This
application note provides detailed protocols for the chromatographic separation and
guantification of nortriptyline and its metabolites in biological matrices, particularly human
plasma.

Metabolic Pathway of Nortriptyline

Nortriptyline is formed by the demethylation of amitriptyline. It is then further metabolized in the
liver, primarily through hydroxylation at the 10-position, to form the active metabolites E-10-
hydroxynortriptyline and Z-10-hydroxynortriptyline.[1] This metabolic process is primarily
catalyzed by the cytochrome P450 enzyme CYP2D6.[2]
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Metabolic pathway of nortriptyline.

Quantitative Data Summary

The following tables summarize the quantitative data from various validated chromatographic

methods for the analysis of nortriptyline and its metabolites.

Table 1: LC-MS/MS Method Performance
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Linearity Intra-day Inter-day
LLOQ o o Accuracy Referenc
Analyte Range Precision Precision
(ng/mL) (%) e
(ng/mL) (% CV) (% CV)
Nortriptylin
0.2 0.2-40 <71 <71 92-114 [3]
e
E-10-
hydroxynor 0.5 0.5-40 <7.1 <71 92-114 [3]
triptyline
Z-10-
hydroxynor 0.5 0.5-40 <71 <71 92-114 [3]
triptyline
o FDA
Nortriptylin I
1.09 1.09-30.0 <15 <15 Guidelines [4]
e
Met
10- FDA
hydroxynor  1.09 1.09-30.0 <15 <15 Guidelines [4]
triptyline Met
Nortriptylin
0.8 0.8-32 <11 <11 Good [5]
e
10-
hydroxynor 0.8 0.8-32 <11 <11 Good [5]
triptyline
Table 2: HPLC Method Performance
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Linearity Precision (%
Analyte LLOQ (ng/mL) Reference
Range (ng/mL) RSD)
Nortriptyline 10 5-5000 <8 [6]
o 10 (UV), 5 .
Nortriptyline 10 - 1000 Not Specified [7]
(PBMS)
A 5 (UV), 2 .
Amitriptyline 10 - 1000 Not Specified [7]
(PBMS)

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Nortriptyline and its Hydroxy Metabolites in Human Plasma

This protocol is based on a fast and sensitive method for the simultaneous quantification of

nortriptyline, E-10-hydroxynortriptyline, and Z-10-hydroxynortriptyline.[3]

. Sample Preparation (Protein Precipitation)

To 100 pL of human plasma, add 200 uL of acetonitrile containing the internal standard (e.g.,
deuterated nortriptyline).

Vortex the mixture for 30 seconds.
Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. Chromatographic Conditions

Instrument: LC-MS/MS system

Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 um)

Mobile Phase:

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/publication/41509516_Quantification_of_nortriptyline_in_plasma_by_HPLC_and_fluorescence_detection
https://pubmed.ncbi.nlm.nih.gov/9171200/
https://pubmed.ncbi.nlm.nih.gov/9171200/
https://pubmed.ncbi.nlm.nih.gov/21083284/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o A: 0.1% Formic acid in water

o B: 0.1% Formic acid in acetonitrile

Gradient: A time-programmed gradient can be used to achieve optimal separation. A typical
gradient might start at a low percentage of B, ramp up to a high percentage to elute the
analytes, and then return to initial conditions for equilibration.

Flow Rate: 0.3 mL/min
Column Temperature: 40°C
Injection Volume: 5 pL

Detector: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive
mode.

MS/MS Transitions: Monitor specific precursor-to-product ion transitions for nortriptyline, E-
10-hydroxynortriptyline, Z-10-hydroxynortriptyline, and the internal standard.
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LC-MS/MS sample preparation workflow.

Protocol 2: HPLC-UV Analysis of Nortriptyline and its Impurities
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This protocol provides a reversed-phase HPLC method for the separation of nortriptyline from
its known impurities.[8]

1. Preparation of Solutions

» Phosphate Buffer (pH 7.5): Dissolve a suitable amount of potassium dihydrogen phosphate
in HPLC-grade water, adjust the pH to 7.5 with orthophosphoric acid, and filter through a
0.45 um membrane filter.

o Mobile Phase: Mix acetonitrile and the prepared phosphate buffer in a 50:50 (v/v) ratio.
Degas the mobile phase before use.

o Standard Solution: Prepare a stock solution of nortriptyline hydrochloride reference standard
in the mobile phase. Prepare working standards by diluting the stock solution.

» Sample Solution: Dissolve the sample containing nortriptyline in the mobile phase to achieve
a concentration within the calibration range.

2. Chromatographic Conditions

e Instrument: HPLC system with a UV detector

e Column: C18, 250 mm x 4.6 mm, 5 um patrticle size[8]

o Mobile Phase: Acetonitrile and Phosphate Buffer (pH 7.5) in a ratio of 50:50 (v/v)[8]
e Flow Rate: 1.0 mL/min[8]

o Detection Wavelength: 239 nm[8]

e Column Temperature: 30°C[8]

e Injection Volume: 20 pL[8]

Protocol 3: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is a general procedure for extracting nortriptyline and its metabolites from plasma.

[4115]
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1. Extraction Procedure
e To 1 mL of plasma, add an internal standard (e.g., deuterium-labeled nortriptyline).
e Add 1 mL of a suitable buffer to adjust the pH (e.g., sodium carbonate buffer, pH 10).

e Add 5 mL of an organic extraction solvent (e.g., a mixture of hexane and isoamy! alcohol,
98:2 V/v).

» Vortex for 2 minutes and then centrifuge at 3000 rpm for 10 minutes.
o Transfer the organic layer to a clean tube.

o Evaporate the organic solvent to dryness under a stream of nitrogen.
o Reconstitute the residue in the mobile phase for analysis.
Conclusion

The presented chromatographic methods provide robust and reliable approaches for the
separation and quantification of nortriptyline and its major metabolites in biological samples.
The choice of method will depend on the specific requirements of the study, such as the
desired sensitivity, selectivity, and sample throughput. The LC-MS/MS method offers high
sensitivity and specificity, making it ideal for pharmacokinetic studies and therapeutic drug
monitoring where low concentrations are expected. The HPLC-UV method is a cost-effective
alternative suitable for the analysis of bulk drug substances and pharmaceutical formulations.
Proper method validation is essential to ensure the accuracy and reliability of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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